Cas no 7399-67-9 (2-(2-Bromoacetyl)benzoic acid)

• Product Name: 2-(2-Bromoacetyl)benzoic acid
• CAS No: 7399-67-9
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• MDL: MFCD03789104
• CID: 578974
• Update Time: 2025-10-19

2-(2-Bromoacetyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromoacetyl)benzoic acid
• 2-BROMO-1-(2-CARBOXYPHENYL)ETHANONE
• Benzoic acid,2-(2-bromoacetyl)-
• 2-(2-Bromoacetyl)benzoic acid (lactol form)
• 2-(Bromacetyl)benzoesaeure
• 2-bromoacetylbenzoic acid
• o-(bromoacetyl)benzoic acid

• MDL： MFCD03789104
• Inchi： 1S/C9H7BrO3/c10-5-8(11)6-3-1-2-4-7(6)9(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： ZUXBPGMQEGEWHI-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 241.95800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 116-117°C
• PSA: 54.37000
• LogP: 1.96240

2-(2-Bromoacetyl)benzoic acid Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34

Additional information on 2-(2-Bromoacetyl)benzoic acid

Comprehensive Overview of 2-(2-Bromoacetyl)benzoic acid (CAS No. 7399-67-9): Properties, Applications, and Industry Insights

2-(2-Bromoacetyl)benzoic acid (CAS No. 7399-67-9) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical manufacturing. This brominated derivative of benzoic acid features a reactive bromoacetyl group, making it a valuable intermediate for constructing complex molecular architectures. With the growing demand for high-purity chemical intermediates in drug discovery, this compound has gained significant attention from researchers exploring structure-activity relationships and peptide coupling reactions.

The compound's molecular structure combines a benzoic acid core with a 2-bromoacetyl substituent, offering dual reactivity for nucleophilic substitution and carboxylate-mediated conjugation. Recent studies highlight its role in developing targeted therapeutics, particularly in kinase inhibitor synthesis and bioconjugation techniques. Analytical data from HPLC and NMR studies confirm its stability under controlled conditions, with purity levels exceeding 98% in commercial samples.

From an industrial perspective, 7399-67-9 demonstrates excellent compatibility with modern green chemistry principles when used in catalytic amounts. Manufacturers have optimized its production to minimize waste through atom-economical processes, addressing the pharmaceutical industry's focus on sustainable synthesis. The compound's crystallization behavior and solubility profile make it particularly suitable for flow chemistry applications, a trending topic in process intensification research.

Quality control protocols for 2-(2-Bromoacetyl)benzoic acid emphasize rigorous spectroscopic characterization, including FTIR verification of the carbonyl functionalities and mass spectrometry confirmation of molecular weight. These analytical procedures ensure batch-to-batch consistency for critical applications in medicinal chemistry and material science. The compound's thermal stability has been extensively documented through DSC studies, supporting its use in high-temperature reactions.

Emerging applications explore its potential in covalent inhibitor design and proteolysis-targeting chimera (PROTAC) development, aligning with current drug discovery trends. The bromoacetyl moiety serves as an effective electrophilic warhead in these applications, enabling selective protein modification. Researchers frequently search for alternative bromoacetylating reagents and benzoic acid derivatives, making this compound a subject of ongoing structure-optimization studies.

Handling and storage recommendations for CAS 7399-67-9 follow standard protocols for air-sensitive reagents, with emphasis on protection from moisture and light. The compound's shelf life and degradation products have been characterized through accelerated stability studies, providing valuable data for quality assurance programs. These findings support its classification as a stable intermediate under recommended storage conditions.

The global market for 2-(2-Bromoacetyl)benzoic acid reflects increasing demand from contract research organizations and academic laboratories. Market analyses indicate particular growth in regions with strong pharmaceutical innovation ecosystems, driven by the compound's utility in fragment-based drug design. Suppliers have responded by offering customized packaging options and technical support services tailored to research-scale applications.

Future research directions may explore its potential in biocatalysis and enzymatic transformations, building upon recent advances in chemoenzymatic synthesis. The compound's balanced lipophilicity and reactivity profile position it as an interesting candidate for metabolite synthesis and prodrug development. These applications align with industry needs for diverse building blocks in small molecule therapeutics development.